Cas no 160790-09-0 (Cyclobutanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, methyl ester)

• Product Name: Cyclobutanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, methyl ester
• CAS No: 160790-09-0
• MF: C₁₂H₁₃ClO₄S
• MW: 288.747221708298
• CID: 213030
• PubChem ID: 86466
• Update Time: 2025-04-19

Cyclobutanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, methyl ester
• methyl 1-(4-chlorophenyl)sulfonylcyclobutane-1-carboxylate
• DTXSID20166995
• 160790-09-0
• Cyclobutanecarboxylic acid, 1-((4-chlorophenyl)sulfonyl)-, 1-methylethyl ester

• Inchi： 1S/C12H13ClO4S/c1-17-11(14)12(7-2-8-12)18(15,16)10-5-3-9(13)4-6-10/h3-6H,2,7-8H2,1H3
• InChI Key： GWBJAJHNRFKJON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1(C(=O)OC)CCC1)(=O)=O

Computed Properties

• Exact Mass: 288.02239
• Monoisotopic Mass: 288.022307
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8
• XLogP3: 2.4

Experimental Properties

• Density: 1.4
• Melting Point: 76.2 °C
• Boiling Point: 429.1°Cat760mmHg
• Flash Point: 213.3°C
• Refractive Index: 1.573
• PSA: 60.44